N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide

• IUPAC Name: N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide
• InChI: InChI=1S/C15H25N3O2/c1-9(2)13-12(7-16-11(5)18-13)14(19)17-8-15(6,20)10(3)4/h7,9-10,20H,8H2,1-6H3,(H,17,19)
• InChI Key: MYGJLSDSHKNNIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=N1)C(C)C)C(=O)NCC(C)(C(C)C)O
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide is a complex organic compound characterized by its unique structural features, including a pyrimidine ring substituted with various functional groups. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.

Substitution Reactions:

Amide Formation: The final step involves the formation of the carboxamide group. This can be done by reacting the carboxylic acid derivative of the pyrimidine with 2-hydroxy-2,3-dimethylbutylamine under dehydrating conditions, often using reagents like carbodiimides.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and temperature control would be essential to ensure consistency and safety in large-scale production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group in the compound can undergo oxidation to form a ketone or aldehyde, depending on the conditions and reagents used.

Reduction: The carboxamide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The pyrimidine ring can undergo nucleophilic substitution reactions, particularly at the positions activated by electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydride (NaH).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Biological Studies: The compound is used in research to understand its effects on cellular processes and its potential as a drug candidate.

Chemical Biology: It serves as a tool compound to study the mechanisms of action of pyrimidine derivatives in biological systems.

Industrial Applications: It may be used in the development of new materials or as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism by which N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide exerts its effects involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites or allosteric sites, modulating the activity of these targets. This interaction can lead to changes in cellular signaling pathways, influencing various biological processes.

Comparison with Similar Compounds

Similar Compounds

• N-(2-hydroxy-2,3-dimethylbutyl)-4-methylpentanamide
• N-(2-hydroxy-2,3-dimethylbutyl)-3-[(2-nitrophenyl)amino]propanamide
• N-(2-Hydroxy-2,3-dimethylbutyl)-2,2-dimethylheptanamide

Uniqueness

N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide is unique due to its specific substitution pattern on the pyrimidine ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it a valuable compound for targeted research and development.

This detailed overview provides a comprehensive understanding of N-(2-hydroxy-2,3-dimethylbutyl)-2-methyl-4-propan-2-ylpyrimidine-5-carboxamide, covering its synthesis, reactions, applications, and comparisons with similar compounds